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Compound of Interest

Compound Name: Tylosin B

CAS No.: 11032-98-7

Cat. No.: B134032

Get Quote

Introduction

Tylosin is a macrolide antibiotic complex produced by the fermentation of Streptomyces fradiae.

The complex primarily consists of Tylosin A, B, C, and D, with Tylosin A being the major

component. Tylosin B (desmycosin) is a key related substance and an important target for

purification, either as a reference standard or for further research.[1][2] High-Performance

Liquid Chromatography (HPLC) is a powerful technique for the high-resolution separation and

purification of Tylosin B from the complex fermentation broth matrix. These notes provide a

comprehensive overview and detailed protocols for this application.

Principle of Separation

The purification strategy leverages the principles of reverse-phase chromatography. Tylosin

and its related factors are relatively non-polar molecules that can be effectively separated on a

hydrophobic stationary phase, such as C18.[3][4][5] Separation is achieved by eluting the

components from the column with a polar mobile phase, typically a mixture of water and an

organic solvent like acetonitrile. By carefully controlling the composition of the mobile phase
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(isocratic or gradient elution), the different Tylosin factors, including Tylosin B, can be resolved

and collected as purified fractions.

Preparative HPLC Purification of Tylosin B
This section details the protocol for isolating Tylosin B on a preparative scale.

1. Sample Preparation from Fermentation Broth

Effective sample preparation is critical to protect the HPLC column and achieve a successful

separation. The primary goals are to remove cells, particulate matter, and major interfering

compounds.

Protocol:

Cell Removal: Filter the raw fermentation broth through a membrane filter (e.g., 0.45 µm) to

remove microbial cells and larger debris.[6] For larger volumes, centrifugation followed by

filtration of the supernatant can be employed.

pH Adjustment: Adjust the pH of the filtered broth to between 7.5 and 10.0 using an aqueous

NaOH solution. This step is crucial as it facilitates the adsorption of Tylosin onto polymeric

resins while many colored impurities are eliminated in the effluent.[6]

Initial Purification & Concentration (Option A - Resin Adsorption):

Pass the pH-adjusted filtrate through a column packed with a polymeric adsorbent resin

(e.g., Amberlite™ XAD series or similar).[6]

Wash the resin with deionized water to remove salts and highly polar impurities.[6]

Elute the Tylosin complex from the resin using a mixture of an organic solvent and water

(e.g., acetone:water).[6]

Concentrate the eluate under vacuum to remove the organic solvent. This concentrated

solution is the sample for HPLC injection.

Initial Purification & Concentration (Option B - Liquid-Liquid Extraction):
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Extract the pH-adjusted filtrate with a suitable organic solvent such as methanol/water with

formic acid.[7]

Separate the organic phase containing the Tylosin complex.

Evaporate the solvent under reduced pressure to concentrate the sample.

Re-dissolve the dried extract in the initial HPLC mobile phase and filter through a 0.22 µm

syringe filter before injection.

2. Preparative HPLC Protocol

Instrumentation:

Preparative HPLC system with a high-pressure gradient pump

Autosampler or manual injector with a large volume loop

UV/Vis or Photodiode Array (PDA) detector

Fraction collector

Methodology:

Column: Select a suitable preparative Reverse-Phase (RP) C18 column (e.g., dimensions of

250 mm x 21.2 mm, 5 µm particle size).

Mobile Phase A: 0.05 M Monobasic Sodium Phosphate, pH adjusted to 2.5.[5]

Mobile Phase B: Acetonitrile.[5]

Flow Rate: Adjust according to column dimensions (e.g., 5-20 mL/min).

Detection: Monitor the elution at 287 nm.[8]

System Equilibration: Equilibrate the column with the initial mobile phase composition (e.g.,

65% A / 35% B) until a stable baseline is achieved.

Injection: Inject the prepared, concentrated sample extract onto the column.
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Elution (Gradient): Run a linear gradient to resolve Tylosin B from other components. An

example gradient could be:

0-10 min: 35% B

10-30 min: Increase to 60% B

30-35 min: Hold at 60% B

35-40 min: Return to 35% B

Fraction Collection: Monitor the chromatogram in real-time. Collect the fractions

corresponding to the Tylosin B peak as it elutes from the detector.

Post-Purification: Combine the collected fractions containing pure Tylosin B. The purity of

the collected fraction should be confirmed using an analytical HPLC method. The solvent can

be removed using techniques like rotary evaporation or lyophilization.

Analytical HPLC for Purity Assessment
This protocol is used to analyze the purity of the fractions collected during the preparative run.

Methodology:

Column: Analytical Reverse-Phase (RP) C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle

size).[1]

Mobile Phase A: 0.1M Ammonium Formate, pH 5.0.[8]

Mobile Phase B: Acetonitrile.[8]

Flow Rate: 1.0 mL/min.[1][5]

Detection: 287 nm.[8]

Elution: Isocratic elution with 70% A and 30% B, or a gradient similar to the preparative

method but scaled for the analytical column.[8]
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Injection Volume: 10-20 µL.

Analysis: Inject a small aliquot of the collected fraction. A single, sharp peak at the expected

retention time for Tylosin B indicates high purity. Purity can be quantified by calculating the

peak area percentage.

Data and Method Summary
Table 1: HPLC Method Parameters for Tylosin Analysis

Parameter Method 1 Method 2 Method 3

Column Type Primesep 100[1] Agilent C18[3] Symmetry C18[8]

Dimensions 4.6 x 150 mm, 5 µm[1] 4.6 x 250 mm, 5 µm[3] 3.9 x 150 mm, 5 µm[8]

Mobile Phase

Acetonitrile / Water

with Ammonium

Formate (pH 3.0)[1]

100% Methanol[3]

Acetonitrile / 0.1M

Ammonium Formate

(pH 5.0)[8]

Elution
Gradient (10% to 60%

MeCN)[1]
Isocratic[3]

Isocratic (30:70

MeCN:Buffer)[8]

Flow Rate 1.0 mL/min[1] 1.8 mL/min[3] 0.8 mL/min[8]

Detection UV at 286 nm[1] UV at 280 nm[3] UV at 287 nm[8]

Retention Time Not Specified
0.7 min (Tylosin

Tartrate)[3]
Not Specified

Table 2: Sample Preparation Techniques

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b134032/docs?utm_src=pdf-body#application-notes-purification-of-tylosin-b-from-fermentation-broth
https://sielc.com/hplc-analysis-of-tylosin-a-b-c-d
http://animalhealth.ahri.gov.eg/Files/File828888297.pdf
https://ejournals.epublishing.ekt.gr/index.php/jhvms/article/view/15783
https://sielc.com/hplc-analysis-of-tylosin-a-b-c-d
http://animalhealth.ahri.gov.eg/Files/File828888297.pdf
https://ejournals.epublishing.ekt.gr/index.php/jhvms/article/view/15783
https://sielc.com/hplc-analysis-of-tylosin-a-b-c-d
http://animalhealth.ahri.gov.eg/Files/File828888297.pdf
https://ejournals.epublishing.ekt.gr/index.php/jhvms/article/view/15783
https://sielc.com/hplc-analysis-of-tylosin-a-b-c-d
http://animalhealth.ahri.gov.eg/Files/File828888297.pdf
https://ejournals.epublishing.ekt.gr/index.php/jhvms/article/view/15783
https://sielc.com/hplc-analysis-of-tylosin-a-b-c-d
http://animalhealth.ahri.gov.eg/Files/File828888297.pdf
https://ejournals.epublishing.ekt.gr/index.php/jhvms/article/view/15783
https://sielc.com/hplc-analysis-of-tylosin-a-b-c-d
http://animalhealth.ahri.gov.eg/Files/File828888297.pdf
https://ejournals.epublishing.ekt.gr/index.php/jhvms/article/view/15783
http://animalhealth.ahri.gov.eg/Files/File828888297.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step Method Purpose Reference

Initial Clarification Filtration (0.45 µm)
Removal of cells and

solids
[6]

pH Adjustment
Add NaOH to pH 7.5-

10.0

Enhance adsorption

and remove impurities
[6]

Primary Purification
Adsorption on

Polymeric Resin

Capture Tylosin

complex from broth
[6]

Alternative Purification
Solid-Phase

Extraction (SPE)

Clean-up and

concentration
[7][8]

Elution from Resin
Acetone:Water or

Methanol

Recover Tylosin from

the resin
[6][8]

Final Preparation Filtration (0.22 µm)

Remove fine

particulates before

HPLC

N/A

Visualizations
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Overall Workflow for Tylosin B Purification

Fermentation Broth
(S. fradiae)
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(Filtration / Centrifugation)

pH Adjustment
(pH 7.5 - 10.0)

Initial Purification
(Resin Adsorption or SPE)

Concentration
(Vacuum Evaporation)

Preparative HPLC

Fraction Collection
(Tylosin B Peak)

Purity Analysis
(Analytical HPLC)

Purified Tylosin B

Click to download full resolution via product page

Caption: Overall workflow from fermentation to purified Tylosin B.
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Detailed Sample Preparation Workflow

Pre-Treatment

Purification and Concentration

Fermentation Broth

Filter (0.45 um)

Filtered Broth

Adjust pH to 7.5-10.0

Load onto SPE Cartridge
or Adsorbent Resin

Wash (Water)

Elute (Solvent/Water Mix)

Concentrate Eluate

Sample for HPLC

Click to download full resolution via product page

Caption: Key steps in preparing the fermentation broth for HPLC.
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Logical Flow of HPLC Purification Cycle

System Equilibration Stable Baseline Inject Sample Prepared Extract Isocratic/Gradient Elution Separation on C18 Column UV Detection (287 nm) Monitor Chromatogram Fraction Collection Isolate Tylosin B Peak Column Re-equilibration Prepare for Next Run

Click to download full resolution via product page

Caption: The logical sequence of a single preparative HPLC run.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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